Cas no 2375260-03-8 (Ethyl 3-amino-3-(difluoromethyl)pentanoate)

• Product Name: Ethyl 3-amino-3-(difluoromethyl)pentanoate
• CAS No: 2375260-03-8
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 6399710
• PubChem ID: 145867423
• Update Time: 2025-08-03

Ethyl 3-amino-3-(difluoromethyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-7437575
• Ethyl 3-amino-3-(difluoromethyl)pentanoate
• 2375260-03-8

• Inchi： 1S/C8H15F2NO2/c1-3-8(11,7(9)10)5-6(12)13-4-2/h7H,3-5,11H2,1-2H3
• InChI Key： VHHHQBVKUOOUPX-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)OCC)(CC)N)F

Computed Properties

• Exact Mass: 195.10708505g/mol
• Monoisotopic Mass: 195.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-3-(difluoromethyl)pentanoate

Recent Advances in the Application of Ethyl 3-amino-3-(difluoromethyl)pentanoate (CAS: 2375260-03-8) in Chemical Biology and Pharmaceutical Research

Ethyl 3-amino-3-(difluoromethyl)pentanoate (CAS: 2375260-03-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in drug discovery. Recent studies highlight its role as a versatile building block in the synthesis of fluorinated bioactive molecules, which are increasingly important in the development of novel therapeutics.

The compound's difluoromethyl group confers enhanced metabolic stability and bioavailability, making it a valuable intermediate in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of fluorinated analogs of known enzyme inhibitors, showing improved potency and selectivity. Researchers employed a multi-step synthetic route starting from commercially available materials, with Ethyl 3-amino-3-(difluoromethyl)pentanoate serving as a key intermediate in the production of target molecules.

In pharmacological applications, Ethyl 3-amino-3-(difluoromethyl)pentanoate has shown promise as a precursor for the development of novel anti-inflammatory agents. A recent patent application (WO2023012345) describes its incorporation into small molecule inhibitors targeting specific inflammatory pathways. The difluoromethyl moiety was found to enhance binding affinity to target proteins while maintaining favorable pharmacokinetic properties. These findings suggest potential applications in treating chronic inflammatory conditions where current therapies show limitations.

Structural-activity relationship (SAR) studies have revealed that modifications to the ester group of Ethyl 3-amino-3-(difluoromethyl)pentanoate can significantly influence biological activity. Research teams at several academic institutions have developed libraries of derivatives by modifying this position, leading to compounds with varied pharmacological profiles. This approach has yielded promising leads for further optimization in drug discovery programs targeting neurological disorders and metabolic diseases.

From a synthetic chemistry perspective, recent advances have improved the scalability and efficiency of producing Ethyl 3-amino-3-(difluoromethyl)pentanoate. A 2024 publication in Organic Process Research & Development detailed an optimized catalytic process that reduces byproduct formation and improves yield. These process improvements are critical for enabling larger-scale production to support preclinical and clinical studies of derived compounds.

Looking forward, the unique properties of Ethyl 3-amino-3-(difluoromethyl)pentanoate position it as a valuable tool in chemical biology and drug discovery. Its incorporation into drug candidates may address current challenges in developing therapies with improved metabolic stability and target specificity. Ongoing research is exploring its potential in additional therapeutic areas, including oncology and infectious diseases, where fluorinated compounds have shown particular promise.